![molecular formula C16H10N4O5 B2636431 2-(1,3-dioxoisoindol-2-yl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide CAS No. 862808-95-5](/img/structure/B2636431.png)
2-(1,3-dioxoisoindol-2-yl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
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Description
2-(1,3-dioxoisoindol-2-yl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
- 2-(1,3-dioxoisoindolin-2-yl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)acetamide has shown promise as a potential anticancer agent. Researchers have investigated its ability to inhibit tumor growth and metastasis. Mechanistic studies suggest that it may interfere with key cellular pathways involved in cancer progression .
- Inflammation plays a crucial role in various diseases. This compound has been studied for its anti-inflammatory properties. It may modulate inflammatory signaling pathways, making it a candidate for conditions such as rheumatoid arthritis and inflammatory bowel diseases .
- Preliminary studies indicate that AB00669078-01 possesses antimicrobial activity. It could be explored as a potential antibiotic or antifungal agent. Further research is needed to understand its mechanism of action and efficacy .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damage. This compound has been investigated for its neuroprotective effects. It may enhance neuronal survival and reduce oxidative stress .
- Viral infections remain a global health challenge. Researchers have explored the antiviral potential of this compound. It may inhibit viral replication or entry, making it relevant for antiviral drug development .
- Cardiovascular diseases are a leading cause of mortality worldwide. Some studies suggest that this compound could have cardioprotective effects. It may influence vascular function, reduce oxidative stress, and improve endothelial health .
- Computational approaches and structure-activity relationship studies have been employed to optimize the pharmacological properties of this compound. Researchers aim to design derivatives with improved efficacy and reduced toxicity .
Anticancer Activity
Anti-inflammatory Effects
Antimicrobial Activity
Neuroprotective Potential
Antiviral Properties
Cardiovascular Applications
Chemical Biology and Drug Design
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N4O5/c21-12(17-16-19-18-13(25-16)11-6-3-7-24-11)8-20-14(22)9-4-1-2-5-10(9)15(20)23/h1-7H,8H2,(H,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNDZJUJZHNVGLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)NC3=NN=C(O3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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